Einecs 258-021-8

• CAS No.: 52584-01-7
• Molecular Formula: C40H76N2O3
• Molecular Weight: 633.0 g/mol
• IUPAC Name: 2-[2-[(Z)-heptadec-8-enyl]-4,5-dihydroimidazol-1-yl]ethanol;(Z)-octadec-9-enoic acid
• InChI: InChI=1S/C22H42N2O.C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-23-18-19-24(22)20-21-25;1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h9-10,25H,2-8,11-21H2,1H3;9-10H,2-8,11-17H2,1H3,(H,19,20)/b2*10-9-
• InChI Key: WTAQLNDBXXAOPJ-QZOPMXJLSA-N
• Isomeric SMILES: CCCCCCCC/C=C\CCCCCCCC1=NCCN1CCO.CCCCCCCC/C=C\CCCCCCCC(=O)O
• Canonical SMILES: CCCCCCCCC=CCCCCCCCC1=NCCN1CCO.CCCCCCCCC=CCCCCCCCC(=O)O

Description

EINECS 258-021-8 is an entry in the European Inventory of Existing Commercial Chemical Substances (EINECS), which catalogues chemicals marketed in the EU between January 1971 and September 1981. The lack of explicit characterization in the evidence necessitates reliance on comparative methodologies, such as read-across structure-activity relationships (RASAR), to infer its properties and risks using analogs .

Chemical Reactions Analysis

Einecs 258-021-8 undergoes several types of chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions vary depending on the desired outcome. Major products formed from these reactions are typically derivatives of the original compound, which can be used in further applications .

Scientific Research Applications

Einecs 258-021-8 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various reactions. In biology, it may be used in studies involving cellular processes and molecular interactions. In medicine, the compound could be involved in the development of pharmaceuticals or therapeutic agents. Industrial applications might include its use in the production of specialized materials or chemicals .

Comparison with Similar Compounds

Research Methodologies and Data Gaps

• Machine Learning in Toxicology : RASAR models enable predictions for this compound using 1,387 labeled REACH Annex VI compounds, achieving broad coverage (33,000 EINECS chemicals) with minimal labeled data .
• Limitations : The absence of experimental data (e.g., LC₅₀, LD₅₀) for this compound requires reliance on predictive models, which may underestimate niche toxicological endpoints.

Q & A

Q. How to integrate interdisciplinary approaches (e.g., materials science, pharmacology) into research on Einecs 258-021-8?

• Methodological Answer :
• Collaborative Design : Partner with experts in adjacent fields (e.g., pharmacologists for drug delivery studies).
• Data Integration : Use shared platforms (e.g., electronic lab notebooks) to harmonize datasets.
• Funding Proposals : Highlight translational potential in grant applications (e.g., NSF, NIH) .

Guidance for Methodological Rigor

• Data Contradiction Analysis : Create comparative tables listing variables (e.g., reaction time, analytical techniques) from conflicting studies. Use statistical tests (e.g., ANOVA) to assess significance .
• Peer Review Preparation : Anticipate questions on reproducibility by including raw data in supplementary materials. Address limitations transparently in the discussion section .